2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide

Specification

• Molecular Formula: C16H25N3O
• Molecular Weight: 275.39 g/mol
• IUPAC Name: 2-amino-N-[(3S)-1-benzylpiperidin-3-yl]-N-ethylacetamide
• Standard InChI: InChI=1S/C16H25N3O/c1-2-19(16(20)11-17)15-9-6-10-18(13-15)12-14-7-4-3-5-8-14/h3-5,7-8,15H,2,6,9-13,17H2,1H3/t15-/m0/s1
• Standard InChI Key: CBZPZNLXYFLTGC-HNNXBMFYSA-N
• Isomeric SMILES: CCN([C@H]1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• SMILES: CCN(C1CCCN(C1)CC2=CC=CC=C2)C(=O)CN
• Canonical SMILES: CCN(C1CCCN(C1)CC2=CC=CC=C2)C(=O)CN

Introduction

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide is a synthetic organic compound belonging to the class of piperidine derivatives. This compound features a piperidine ring substituted with a benzyl group and an acetamide moiety, making it a versatile molecule in medicinal chemistry and organic synthesis. Its structure allows for potential interactions with various biological targets, which has led to its investigation in pharmacological studies.

Synthesis of 2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide

The synthesis of this compound typically involves multiple steps, including the formation of the piperidine ring, benzylation, and amidation. The piperidine ring can be synthesized through reactions such as the Mannich reaction, where an aldehyde, an amine, and a ketone react to form the piperidine structure. The benzylation step involves the reaction of the piperidine ring with benzyl chloride in the presence of a base. Finally, the amidation step involves the reaction of the benzylated piperidine with N-ethylacetamide under appropriate conditions, such as using a coupling reagent like EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) and a base like triethylamine.

Chemical Reactions and Mechanisms

2-Amino-N-((S)-1-benzyl-piperidin-3-yl)-N-ethyl-acetamide can participate in several chemical reactions:

• Oxidation: The compound can undergo oxidation reactions, particularly at the piperidine ring, leading to the formation of N-oxides. Reagents like hydrogen peroxide or m-chloroperbenzoic acid (mCPBA) can be used.

• Reduction: Reduction reactions can target the amide group, potentially converting it to an amine. Lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are common reducing agents.

• Substitution: The benzyl group can be substituted with other functional groups through nucleophilic substitution reactions. Nucleophiles such as amines or thiols can be used in the presence of a base.

Applications in Scientific Research

This compound has several applications in scientific research, particularly in medicinal chemistry and pharmacology. Its unique structure allows it to interact with biological macromolecules, making it a valuable candidate for further research into its pharmacological properties and potential therapeutic uses.

• Medicinal Chemistry: It can be used as a scaffold for designing new drugs, particularly those targeting the central nervous system.

• Pharmacology: The compound can be studied for its potential effects on neurotransmitter systems, given the presence of the piperidine ring.

• Biological Studies: It can serve as a probe to study receptor-ligand interactions and enzyme activity.